Cas no 446267-55-6 (4-(Difluoromethoxy)-3-methoxybenzamide)

• Product Name: 4-(Difluoromethoxy)-3-methoxybenzamide
• CAS No: 446267-55-6
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4714383
• PubChem ID: 4862456
• Update Time: 2025-06-11

4-(Difluoromethoxy)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-methoxybenzamide
• STK421269
• R4205
• ST45081223
• 4-(Difluoromethoxy)-3-methoxybenzamide

• Inchi： 1S/C9H9F2NO3/c1-14-7-4-5(8(12)13)2-3-6(7)15-9(10)11/h2-4,9H,1H3,(H2,12,13)
• InChI Key： XWMCZTYXRWYKCE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(N)=O)=CC=1OC)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(Difluoromethoxy)-3-methoxybenzamide

4-(Difluoromethoxy)-3-methoxybenzamide: A Comprehensive Overview

4-(Difluoromethoxy)-3-methoxybenzamide (CAS No. 446267-55-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and methoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 4-(Difluoromethoxy)-3-methoxybenzamide consists of a benzene ring substituted with a difluoromethoxy group at the 4-position and a methoxy group at the 3-position, with an amide functional group attached to the benzene ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-(Difluoromethoxy)-3-methoxybenzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of certain kinases, which are key enzymes in signal transduction pathways. This inhibition can have significant implications for the treatment of diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-(Difluoromethoxy)-3-methoxybenzamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 4-(Difluoromethoxy)-3-methoxybenzamide have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive option for further drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Difluoromethoxy)-3-methoxybenzamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are promising and suggest that further clinical evaluation is warranted.

In conclusion, 4-(Difluoromethoxy)-3-methoxybenzamide (CAS No. 446267-55-6) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable subject for ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.